N-(3,3-Dimethylbutan-2-yl)thietan-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,3-Dimethylbutan-2-yl)thietan-3-amine is a chemical compound with the molecular formula C9H19NS. It is primarily used in industrial and scientific research applications. This compound is not intended for medical or clinical use in humans or animals .
Chemical Reactions Analysis
N-(3,3-Dimethylbutan-2-yl)thietan-3-amine can undergo various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
N-(3,3-Dimethylbutan-2-yl)thietan-3-amine is used in various scientific research applications, including:
Chemistry: It is used as a reagent or intermediate in organic synthesis.
Biology: It may be used in biochemical studies to understand its interactions with biological molecules.
Medicine: While not used clinically, it can be studied for its potential pharmacological properties.
Industry: It may be used in the development of new materials or chemical processes.
Mechanism of Action
The specific mechanism of action of N-(3,3-Dimethylbutan-2-yl)thietan-3-amine is not well-documented. Generally, the compound’s effects are determined by its interactions with molecular targets and pathways within a given system. These interactions can involve binding to specific receptors, enzymes, or other biomolecules, leading to various biochemical and physiological effects .
Comparison with Similar Compounds
N-(3,3-Dimethylbutan-2-yl)thietan-3-amine can be compared with other similar compounds, such as:
- N-(3,3-Dimethylbutan-2-yl)thietan-2-amine
- N-(3,3-Dimethylbutan-2-yl)thietan-4-amine
These compounds share a similar core structure but differ in the position of the amine group. The unique positioning of the amine group in this compound may result in distinct chemical and biological properties .
Properties
Molecular Formula |
C9H19NS |
---|---|
Molecular Weight |
173.32 g/mol |
IUPAC Name |
N-(3,3-dimethylbutan-2-yl)thietan-3-amine |
InChI |
InChI=1S/C9H19NS/c1-7(9(2,3)4)10-8-5-11-6-8/h7-8,10H,5-6H2,1-4H3 |
InChI Key |
NGLMFJGJKVBMMN-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(C)(C)C)NC1CSC1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.